Cas no 72976-16-0 (3-phenylpentanedihydrazide)

3-phenylpentanedihydrazide structure
3-phenylpentanedihydrazide structure
Product Name:3-phenylpentanedihydrazide
CAS No:72976-16-0
MF:C11H16N4O2
MW:236.270341873169
CID:977699
PubChem ID:232610
Update Time:2025-04-19

3-phenylpentanedihydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-phenylpentanedihydrazide
    • NSC-30303
    • DTXSID20283191
    • NSC30303
    • 72976-16-0
    • Inchi: 1S/C11H16N4O2/c12-14-10(16)6-9(7-11(17)15-13)8-4-2-1-3-5-8/h1-5,9H,6-7,12-13H2,(H,14,16)(H,15,17)
    • InChI Key: NMMIPXKBYYWNPT-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1C=CC=CC=1)CC(NN)=O)NN

Computed Properties

  • Exact Mass: 236.12748
  • Monoisotopic Mass: 236.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.232
  • Boiling Point: 589.2°C at 760 mmHg
  • Flash Point: 310.2°C
  • Refractive Index: 1.582
  • PSA: 110.24
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